Cas no 2229662-18-2 (tert-butyl N-4-(4-fluorophenyl)-2-methyl-1-oxobut-3-en-2-ylcarbamate)

• Product Name: tert-butyl N-4-(4-fluorophenyl)-2-methyl-1-oxobut-3-en-2-ylcarbamate
• CAS No: 2229662-18-2
• MF: C₁₆H₂₀FNO₃
• MW: 293.33330821991
• CID: 5902631
• PubChem ID: 165620884
• Update Time: 2025-05-21

tert-butyl N-4-(4-fluorophenyl)-2-methyl-1-oxobut-3-en-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(4-fluorophenyl)-2-methyl-1-oxobut-3-en-2-ylcarbamate
• EN300-1887613
• tert-butyl N-[4-(4-fluorophenyl)-2-methyl-1-oxobut-3-en-2-yl]carbamate
• 2229662-18-2

• Inchi： 1S/C16H20FNO3/c1-15(2,3)21-14(20)18-16(4,11-19)10-9-12-5-7-13(17)8-6-12/h5-11H,1-4H3,(H,18,20)/b10-9+
• InChI Key： NQLCDJGBWQFEJJ-MDZDMXLPSA-N
• SMILES： FC1C=CC(=CC=1)/C=C/C(C=O)(C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 293.14272166g/mol
• Monoisotopic Mass: 293.14272166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-4-(4-fluorophenyl)-2-methyl-1-oxobut-3-en-2-ylcarbamate

tert-butyl N-4-(4-fluorophenyl)-2-methyl-1-oxobut-3-en-2-ylcarbamate (CAS No: 2229662-18-2)

tert-butyl N-4-(4-fluorophenyl)-2-methyl-1-oxobut-3-en-2-ylcarbamate, with the CAS registry number 2229662-18-2, is a highly specialized organic compound that has garnered significant attention in the fields of agricultural chemistry and medicinal chemistry. This compound belongs to the class of carbamates, which are widely recognized for their versatility in various applications. The structure of this compound is characterized by a tert-butyl group attached to a carbamate moiety, which is further connected to a substituted phenyl group and a methyl-substituted enone system.

The synthesis of tert-butyl N-4-(4-fluorophenyl)-2-methyl-1-oxobut-3-en-2-ylcarbamate involves a series of intricate organic reactions, including nucleophilic substitutions, condensations, and oxidations. These reactions are carefully optimized to ensure high yields and purity. The compound's structure is particularly notable for its conjugated enone system, which plays a crucial role in its reactivity and biological activity. Recent studies have highlighted the potential of this compound as a bioactive agent in combating various agricultural pests and diseases.

In terms of biological activity, tert-butyl N-4-(4-fluorophenyl)-2-methyl-1 oxobut 3 en 2 ylcarbamate has demonstrated significant antifungal properties, making it a promising candidate for use in crop protection. Researchers have found that this compound effectively inhibits the growth of pathogenic fungi such as Fusarium species and Alternaria alternata. Its ability to disrupt fungal cell membranes and inhibit enzyme activities has been extensively documented in recent publications.

Furthermore, the compound's unique structure allows for selective targeting of specific biological pathways, reducing its impact on non-target organisms. This selectivity is a critical factor in modern agricultural practices, where minimizing environmental impact is a top priority. Recent advancements in green chemistry have also explored the use of this compound as part of sustainable pest management strategies.

Beyond its agricultural applications, tert-butyl N 4 (4 fluorophenyl) 2 methyl 1 oxobut 3 en 2 ylcarbamate has shown potential in the field of medicinal chemistry. Preclinical studies suggest that it may possess anti-inflammatory and analgesic properties, opening avenues for its use in therapeutic applications. The compound's ability to modulate cellular signaling pathways has been a focal point of recent research efforts.

From a structural standpoint, the presence of the fluorophenyl group enhances the compound's stability and bioavailability. Fluorine substitution is known to improve pharmacokinetic properties, making it more suitable for systemic applications. Additionally, the methyl group attached to the enone system contributes to the compound's lipophilicity, which is essential for its absorption and distribution within biological systems.

The synthesis and characterization of tert-butyl N 4 (4 fluorophenyl) 2 methyl 1 oxobut 3 en 2 ylcarbamate have been detailed in numerous scientific journals. Advanced spectroscopic techniques such as NMR and mass spectrometry have been employed to confirm its molecular structure and purity. These studies underscore the importance of rigorous analytical methods in ensuring the reliability of chemical compounds for both industrial and medical applications.

In conclusion, tert-butyl N 4 (4 fluorophenyl) 2 methyl 1 oxobut 3 en 2 ylcarbamate (CAS No: 2229662 18 2) stands out as a multifaceted organic compound with diverse applications across various scientific domains. Its unique chemical structure, coupled with its demonstrated biological activity, positions it as a valuable asset in both agricultural and medicinal research. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to sustainable agriculture and innovative drug development.